Cas no 885951-54-2 (2-(3-Amino-4-chlorophenyl)acetic acid)

• Product Name: 2-(3-Amino-4-chlorophenyl)acetic acid
• CAS No: 885951-54-2
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 3140086
• PubChem ID: 1501976
• Update Time: 2025-09-21

2-(3-Amino-4-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Amino-4-chlorophenyl)acetic acid
• CS-0268787
• 3-Amino-4-chlorophenylacetic acid
• MFCD01318255
• 885951-54-2
• 2-(3-amino-4-chlorophenyl)aceticacid
• EN300-733232
• SCHEMBL7055740
• AKOS006344469
• A23900

• Inchi： 1S/C8H8ClNO2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4,10H2,(H,11,12)
• InChI Key： SWYNOANFGNLSKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)CC(=O)O

Computed Properties

• Exact Mass: 185.0243562Da
• Monoisotopic Mass: 185.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų